Ccris 6495
Overview
Description
Scientific Research Applications
Big Science Research Infrastructures
Big Science Research Infrastructures (BSRIs) like Ccris 6495 are significant sources of deep technology with potential applications across various industries. However, aligning their scientific mission with technological risks and market uncertainties poses challenges. The ATTRACT project, funded by the European Commission's Horizon 2020 program, provided financial resources and facilitated relationships with industrial partners, promoting applications of BSRI technologies in domains outside their immediate scope (Wareham et al., 2021).
Classroom Communication Systems in Science Education
Classroom Communication Systems (CCSs) have been employed to enhance dialogue and conceptual understanding in large science classes. They offer immediate feedback on concept tests and manage peer and class discussions, leading to improvements in conceptual reasoning (Nicol & Boyle, 2003).
Enhancing Chemical Understanding and Graphing Skills
In the context of chemical education, the Case-based Computerized Laboratory (CCL) environment integrates computerized experiments with an emphasis on scientific inquiry. It significantly improves students' graphing skills and chemical understanding, especially among those with lower academic levels (Dori & Sasson, 2008).
Collaborative Creativity Learning in Natural Science
The Collaborative Creativity Learning (CCL) model, integrated with PhET simulation, has proven effective in enhancing students' scientific creativity in natural science lessons. It is practical and reliable, indicating a significant increase in students' scientific creativity (Astutik & Prahani, 2018).
Addressing Social Concerns in Scientific Research
Scientific research, including areas like Ccris 6495, is pivotal in shaping technological trajectories. Addressing social concerns through research processes is an overlooked opportunity. Initiatives aim to guide research and development in ways that respect societal concerns, especially in emerging fields like genomics and nanotechnology (Schuurbiers & Fisher, 2009).
Role of Science in Society
Scientific research, such as that conducted through Ccris 6495, probes the universe's mysteries and creates applications and technologies benefiting humanity. It plays a critical role in societal development and wealth creation (Press, 2013).
Aerosol Particle Properties for Climate Research
Research using Cloud Condensation Nuclei (CCN) number concentrations alongside particle number size distributions and chemical composition contributes to understanding aerosol-cloud interactions, a key factor in anthropogenic climate forcing (Schmale et al., 2017).
Carbon Dioxide Capture and Utilization
The increasing CO2 concentration and its impact on global warming have highlighted the significance of CO2 capture and utilization (CCU). Research in this area is essential for developing advanced techniques for CO2 capture and utilization in industrial applications (Gao et al., 2020).
Development of Novel Materials
Research in the development of novel materials, including nanomaterials, is crucial for advancements in various industries, particularly in electronics and technology (Cushing, Kolesnichenko, & O'Connor, 2004).
Tokamak Plasmas in Fusion Research
Tokamak plasmas play a significant role in fusion research, an area critical for future energy solutions. Understanding poloidal and toroidal flows in tokamak plasmas is essential for advancing fusion technology (McClements & Hole, 2010).
properties
IUPAC Name |
10-(4-aminobutyl)-N-[1-amino-3-(1H-indol-3-yl)-1-oxopropan-2-yl]-19-[(2-amino-3-phenylpropanoyl)amino]-16-[(4-hydroxyphenyl)methyl]-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-7-propan-2-yl-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carboxamide | |
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InChI |
InChI=1S/C57H70N12O9S2/c1-32(2)49-57(78)68-48(55(76)64-44(50(60)71)26-35-28-61-41-16-8-6-14-38(35)41)31-80-79-30-47(67-51(72)40(59)24-33-12-4-3-5-13-33)56(77)65-45(25-34-19-21-37(70)22-20-34)53(74)66-46(27-36-29-62-42-17-9-7-15-39(36)42)54(75)63-43(52(73)69-49)18-10-11-23-58/h3-9,12-17,19-22,28-29,32,40,43-49,61-62,70H,10-11,18,23-27,30-31,58-59H2,1-2H3,(H2,60,71)(H,63,75)(H,64,76)(H,65,77)(H,66,74)(H,67,72)(H,68,78)(H,69,73) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWXOGPJRIDTIRL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1C(=O)NC(CSSCC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CCCCN)CC2=CNC3=CC=CC=C32)CC4=CC=C(C=C4)O)NC(=O)C(CC5=CC=CC=C5)N)C(=O)NC(CC6=CNC7=CC=CC=C76)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C57H70N12O9S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1131.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Vapreotida |
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